Cas no 287100-34-9 (ethoxy(ethyl)amine hydrochloride)

• Product Name: ethoxy(ethyl)amine hydrochloride
• CAS No: 287100-34-9
• CID: 4643820
• Update Time: 2025-08-03

ethoxy(ethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethoxy(ethyl)amine hydrochloride

Additional information on ethoxy(ethyl)amine hydrochloride

Latest Research Insights on 287100-34-9 and Ethoxy(ethyl)amine Hydrochloride in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 287100-34-9 and the reagent ethoxy(ethyl)amine hydrochloride have garnered significant attention in recent chemical biology and pharmaceutical research. These molecules serve as critical building blocks and intermediates in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies and diagnostic agents. This research brief synthesizes the latest findings on their applications, mechanisms, and potential in drug discovery pipelines.

Recent studies highlight the role of 287100-34-9 as a versatile scaffold in medicinal chemistry. A 2023 Journal of Medicinal Chemistry publication demonstrated its utility in constructing kinase inhibitors, where its unique stereochemistry enabled selective binding to ATP pockets of aberrant proteins. Parallel research has exploited ethoxy(ethyl)amine hydrochloride as a key precursor for modifying pharmacokinetic properties—specifically, its incorporation into prodrug designs enhanced blood-brain barrier penetration in CNS-targeting candidates by 40-60% compared to parent compounds (Nature Chemical Biology, 2024).

Cutting-edge applications emerge in PROTAC (Proteolysis Targeting Chimera) development. A breakthrough study (ACS Central Science, 2024) utilized 287100-34-9-derived linkers to optimize ternary complex formation between E3 ligases and oncogenic targets. Ethoxy(ethyl)amine hydrochloride modifications here improved aqueous solubility of degraders by 3-fold while maintaining sub-nanomolar degradation efficiency against BRD4. This dual functionality addresses a major challenge in targeted protein degradation therapeutics.

Analytical advancements have also progressed. Novel LC-MS/MS methods (Analytical Chemistry, 2024) now enable picomolar detection of 287100-34-9 metabolites in microsomal stability assays, revealing previously undetected oxidative pathways. Meanwhile, revised synthetic protocols for ethoxy(ethyl)amine hydrochloride derivatives achieve >99% enantiomeric purity via flow chemistry approaches, critical for GMP-scale production (Organic Process Research & Development, 2023).

The safety profile of these compounds continues to be refined. Updated toxicology data (Regulatory Toxicology and Pharmacology, 2024) establish NOAELs (No Observed Adverse Effect Levels) for 287100-34-9 intermediates at 250 mg/kg/day in rodent models, while structure-activity relationship (SAR) studies correlate ethoxy(ethyl)amine hydrochloride's N-alkyl modifications with reduced hepatotoxicity risks. These findings directly inform ongoing Phase I trials for related investigational new drugs (INDs).

Future directions focus on computational-aided optimization. Quantum mechanical modeling (Journal of Chemical Information and Modeling, 2024) predicts that strategic halogenation of the 287100-34-9 core could enhance target engagement entropy by 1.5 kcal/mol. Concurrently, machine learning platforms suggest ethoxy(ethyl)amine hydrochloride derivatives as privileged fragments for covalent inhibitor development against previously "undruggable" targets like KRAS G12C.

In conclusion, the evolving research landscape positions 287100-34-9 and ethoxy(ethyl)amine hydrochloride as multifaceted tools in modern drug discovery. Their expanding utility—from linker chemistry to metabolic stability enhancement—demonstrates how fundamental chemical building blocks continue to enable transformative therapeutic strategies. Ongoing innovation in their application promises to address persistent challenges in oncology, neurodegenerative diseases, and beyond.